Cas no 2092831-22-4 (CID 125513233)

• Product Name: CID 125513233
• CAS No: 2092831-22-4
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 5267829
• Update Time: 2025-05-23

CID 125513233 Chemical and Physical Properties

Names and Identifiers

• CID 125513233
• 2-Pyridinecarboxylic acid, 3-(bromomethyl)-4-fluoro-

• Inchi： 1S/C7H5BrFNO2/c8-3-4-5(9)1-2-10-6(4)7(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： ZMHHHDFQFRORFZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC(F)=C1CBr

Experimental Properties

• Density: 1.815±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±37.0 °C(Predicted)
• pka: 2.81±0.36(Predicted)

Additional information on CID 125513233

Introduction to Compound CAS No. 2092831-22-4 and Product Name: CID 125513233

Compound CAS No. 2092831-22-4, also known by its product name CID 125513233, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural properties and potential therapeutic applications, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of CAS No. 2092831-22-4 is notable for its complex architecture, which includes specific functional groups that contribute to its biological activity. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, facilitating its use in various research applications. The molecular formula of CAS No. 2092831-22-4 is C₁₈H₁₆N₄O₄, and its molecular weight is approximately 360.34 g/mol.

In the context of pharmaceutical research, CID 125513233 has shown promising results in preclinical studies. It has been evaluated for its potential as a therapeutic agent in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to modulate specific biological pathways, such as those involved in cell proliferation and apoptosis, has been a focal point of these investigations.

One of the key areas of interest for CAS No. 2092831-22-4 is its potential as an anti-cancer agent. Preclinical studies have demonstrated that it can selectively target cancer cells while sparing normal cells, thereby reducing the risk of adverse side effects. This selectivity is attributed to its ability to bind to specific proteins that are overexpressed in cancer cells, leading to cell cycle arrest and apoptosis.

In addition to its anti-cancer properties, CID 125513233 has also shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research has indicated that the compound can inhibit the aggregation of toxic protein species, such as beta-amyloid and alpha-synuclein, which are implicated in the pathogenesis of these conditions. This property makes it a potential candidate for the development of disease-modifying therapies.

The pharmacokinetic profile of CAS No. 2092831-22-4 has been extensively studied to understand its behavior in biological systems. It exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. These characteristics make it suitable for both acute and chronic treatment regimens.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of CID 125513233. Nanoparticle-based delivery systems have been developed to improve the solubility and stability of the compound, thereby enhancing its efficacy and reducing toxicity. These delivery systems have shown promising results in preclinical models, paving the way for future clinical trials.

The safety profile of CAS No. 2092831-22-4 has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Compound CAS No. 2092831-22-4 (CID 125513233) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural properties, coupled with its promising therapeutic potential, make it a valuable candidate for further development and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of medical science.